Cas no 1124194-70-2 (Methyl 2-chloro-1,7-naphthyridine-3-carboxylate)

• Product Name: Methyl 2-chloro-1,7-naphthyridine-3-carboxylate
• CAS No: 1124194-70-2
• MF: C₁₀H₇ClN₂O₂
• MW: 222.627781152725
• CID: 1200386
• PubChem ID: 46835265
• Update Time: 2025-05-22

Methyl 2-chloro-1,7-naphthyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-1,7-naphthyridine-3-carboxylate
• 1,7-Naphthyridine-3-carboxylic acid, 2-chloro-, methyl ester
• DTXSID50676355
• SCHEMBL3263651
• CS-0335332
• AKOS015852167
• methyl2-chloro-1,7-naphthyridine-3-carboxylate
• 1124194-70-2
• AS-36490
• DTXCID90627104

• MDL： MFCD12828164
• Inchi： 1S/C10H7ClN2O2/c1-15-10(14)7-4-6-2-3-12-5-8(6)13-9(7)11/h2-5H,1H3
• InChI Key： FPHFESONIRHOJV-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=C2C=CN=CC2=N1

Computed Properties

• Exact Mass: 222.0196052g/mol
• Monoisotopic Mass: 222.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 349.3±37.0 °C at 760 mmHg
• Flash Point: 165.0±26.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Methyl 2-chloro-1,7-naphthyridine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 2-chloro-1,7-naphthyridine-3-carboxylate

Methyl 2-chloro-1,7-naphthyridine-3-carboxylate (CAS No. 1124194-70-2)

Methyl 2-chloro-1,7-naphthyridine-3-carboxylate, also known by its CAS number 1124194-70-2, is a compound of significant interest in the field of organic chemistry and materials science. This compound belongs to the class of naphthyridines, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and advanced materials. The structure of Methyl 2-chloro-1,7-naphthyridine-3-carboxylate consists of a naphthyridine ring system substituted with a methyl group at position 3 and a chlorine atom at position 2. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable building block for further chemical modifications.

Recent studies have highlighted the potential of naphthyridine derivatives in various fields. For instance, researchers have explored the use of Methyl 2-chloro-1,7-naphthyridine-3-carboxylate as a precursor for synthesizing bioactive compounds with anti-tumor and anti-inflammatory properties. The presence of the chlorine atom at position 2 enhances the compound's reactivity, making it an ideal candidate for substitution reactions that can lead to novel drug candidates.

In addition to its role in drug discovery, Methyl 2-chloro-1,7-naphthyridine-3-carboxylate has shown promise in materials science. The compound's aromaticity and conjugated system make it suitable for applications in organic electronics. Recent research has focused on incorporating this compound into organic semiconductors and light-emitting diodes (LEDs), where its electronic properties contribute to improved device performance.

The synthesis of Methyl 2-chloro-1,7-naphthyridine-3-carboxylate involves a multi-step process that typically starts with the preparation of the parent naphthyridine compound. The introduction of the methyl group and chlorine atom is achieved through nucleophilic substitution or electrophilic aromatic substitution reactions. Optimization of these steps is crucial to ensure high yields and purity of the final product.

The chemical properties of Methyl 2-chloro-1,7-naphthyridine-3-carboxylate make it a versatile molecule for both academic research and industrial applications. Its ability to undergo various functional group transformations allows chemists to tailor its properties for specific uses. For example, the carboxylate group can be converted into other functional groups such as esters or amides, expanding its utility in chemical synthesis.

In conclusion, Methyl 2-chloro-1,7-naphthyridine-3-carboxylate (CAS No. 1124194-70-2) is a valuable compound with diverse applications in organic chemistry and materials science. Its unique structure and reactivity make it an important tool for researchers aiming to develop new drugs and advanced materials. As ongoing studies continue to uncover its potential, this compound is expected to play an increasingly significant role in both academic and industrial settings.